Terbacil

• CAS No.: 5902-51-2
• Product Name: Terbacil
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 3-tert-butyl-5-chloro-6-methyl-1H-pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C9H13ClN2O2/c1-5-6(10)7(13)12(8(14)11-5)9(2,3)4/h1-4H3,(H,11,14)
• Standard InChIKey: NBQCNZYJJMBDKY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(C(=O)N1)C(C)(C)C)Cl
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1)C(C)(C)C)Cl
• Boiling Point: Sublimation begins below the melting point
• Colorform: White crystalline solid; Colorless crystals
• Density: 1.34 g/cu cm at 25 °C
• Melting Point: 176.0 °C; 175-177 °C
• Physical Description: Terbacil appears as colorless crystals. Non corrosive. Used as an herbicide.
• Description: Terbacil appears as colorless crystals. Non corrosive. Used as an herbicide.; Terbacil is an organohalogen compound and a member of pyrimidines.
• Shelf Life: ACTIVE INGREDIENT IS CHEMICALLY STABLE UNDER NORMAL STORAGE CONDITIONS; Stable up to its m.p. Stable in aqueous alkaline media at room temperature. Stable 31 d in the dark in aqueous solution (c. pH 6, 25 °C), and in an aqueous solution containing 0.05 M ferric chloride (c. pH 2). Stable 14 days in artificial sunlight (continuous exposure, 25 °C). Stable 14 days in the dark (25 °C, 54 °C).
• Solubility: 0.00 M; Solubilities (g/kg, 25 °C): dimethylformamide 337 g/kg; cyclohexanone 220; methyl isobutyl ketone 121; butyl acetate 88 g/kg; xylene 65; Sparingly soluble in mineral oils and aliphatic hydrocarbons; readily soluble in strong aqueous alkalis; In water, 710 mg/L at 25 °C
• Synonyms: 2,4(1H,3H)-Pyrimidinedione, 5-chloro-3-(1,1-dimethylethyl)-6-methyl-_x000B_Uracil, 3-tert-butyl-5-chloro-6-methyl- (7CI,8CI); 3-tert-Butyl-5-chloro-6-methyluracil; 5-Chloro-3-tert-butyl-6-methyluracil; Du Pont 732; Experimental Herbicide 732; Geonter; Sinb
• Vapor Pressure: 4.70e-07 mmHg; 4.7X10-7 mm Hg at 29.5 °C
• PubChem Compound: 22188
• Last Modified: Nov 11 2021